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Abstract
This technical guide provides a comprehensive overview of the foundational experimental

applications of pure tungsten, with a primary focus on its pioneering role in the development of

incandescent lighting and X-ray technology in the early 20th century. The unique physical

properties of tungsten, particularly its exceptionally high melting point and low vapor pressure,

made it an indispensable element in high-temperature applications. This document details the

innovative experimental protocols developed to overcome the inherent brittleness of tungsten,

leading to the production of ductile filaments. Furthermore, it explores the early use of

tungsten in other critical technologies, including electrical contacts, heating elements, and

early electronics, and touches upon its nascent role in catalysis. Quantitative data from early

experiments are summarized in structured tables, and key experimental workflows and

signaling pathways are visualized through diagrams to facilitate a deeper understanding of the

subject matter.

Introduction: The Dawn of the Tungsten Era
The late 19th and early 20th centuries marked a period of rapid technological advancement,

much of which was dependent on the discovery and application of new materials. While

Thomas Edison's carbon filament lamp of 1879 was a revolutionary invention, its limitations,

such as a relatively short lifespan and blackening of the bulb, spurred a search for more

durable and efficient filament materials.[1] Tungsten, with the highest melting point of any
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metal, was a promising candidate, but its extreme brittleness posed a significant manufacturing

challenge.[2][3] The eventual taming of tungsten not only revolutionized the lighting industry

but also paved the way for significant advancements in medical imaging and electronics.

The Tungsten Filament: Illuminating the World
The journey to a commercially viable tungsten filament was marked by a series of ingenious,

albeit challenging, experimental processes. Early researchers focused on methods to

consolidate tungsten powder into a filamentary form.

Early Experimental Filament Manufacturing Protocols
Several distinct methods were employed in the early 1900s to produce tungsten filaments,

each with its own set of experimental parameters and resulting filament properties.

2.1.1. The "Paste" or "Extrusion" Process (Just and Hanaman, 1904)

Hungarian chemists Sándor Just and Franz Hanaman were among the first to patent a process

for creating a pure tungsten filament.[4][5][6] Their method involved creating a paste of fine

tungsten powder with an organic binder, which was then extruded through a die to form a thin

thread.

Experimental Protocol:

Binder Preparation: A carbonaceous binder, such as starch or dextrin, was mixed with

finely divided tungsten powder to form a plastic paste.[3]

Extrusion: The paste was forced through a fine die under pressure to create a filament.

Carbon Removal and Sintering: The extruded filament was heated in an atmosphere of

hydrogen and water vapor. This process served two purposes: to burn off the carbon-

based binder and to sinter the tungsten particles into a solid, albeit brittle, filament.[4]

2.1.2. The Amalgam Method (Coolidge, 1906)

William D. Coolidge of General Electric initially experimented with an amalgam process to

create tungsten filaments.[7]
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Experimental Protocol:

Amalgam Formation: Tungsten powder was mixed with a cadmium-mercury amalgam.

Extrusion: The resulting plastic mass was extruded into a wire.

Volatilization: The filament was heated in a vacuum to evaporate the cadmium and

mercury, leaving behind a pure tungsten wire.[1]

2.1.3. The Siemens and Halske Process (1908-1910)

This method utilized a metallic binder to facilitate the working of tungsten.

Experimental Protocol:

Mixing and Pressing: Tungsten powder was mixed with 6-10% nickel oxide and pressed

into ingots.

Sintering: The ingots were sintered in a hydrogen atmosphere at 1575°C.

Mechanical Working: The sintered ingots were rolled at 350°C and then drawn into wire.

Binder Removal: The nickel binder was removed by heating the filament in a vacuum.[2]

The Breakthrough: Coolidge's Ductile Tungsten (1909)
The major breakthrough in tungsten filament technology came with William D. Coolidge's

development of a process to produce ductile tungsten, a form of the metal that was strong and

could be drawn into fine wires at room temperature.[8][9] This invention was pivotal for the

mass production of durable and efficient incandescent light bulbs.

Experimental Protocol:

Purification: Tungsten oxide was purified to remove impurities that contributed to

brittleness.

Reduction: The purified oxide was reduced to pure tungsten powder.
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Pressing and Sintering: The powder was pressed into bars and sintered at a high

temperature in a hydrogen atmosphere to form a solid, yet still brittle, ingot.

Swaging: The sintered ingot was heated and mechanically worked by passing it through a

series of progressively smaller dies in a process called swaging. This mechanical working

at high temperatures was crucial for inducing ductility.

Drawing: The swaged rod was then drawn at lower temperatures through a series of

diamond dies to produce a fine, strong, and ductile wire.

Purification and Reduction Consolidation Mechanical Working

Tungsten Oxide Purification Pure Tungsten Oxide Reduction in Hydrogen Pure Tungsten Powder Pressing into Bars High-Temperature Sintering Hot Swaging Hot Drawing Ductile Tungsten Wire

Click to download full resolution via product page

Quantitative Data on Early Filaments
The following table summarizes the properties of filaments produced by various early

experimental methods.
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Filament Type
Luminous Efficacy
(lumens/watt)

Melting Point (°C) Key Characteristics

Carbon (Edison,

1879)
~1.4 ~3550 (sublimes)

Short lifespan, bulb

blackening

Osmium (Welsbach,

1898)
~5.5 ~3033 Rare and expensive

Tantalum (von Bolton,

1902)
~5.0 3017

More ductile than

osmium

"Paste" Tungsten

(Just & Hanaman,

1904)

~8.0 ~3422 Brittle

Ductile Tungsten

(Coolidge, 1909)
10.0 and higher ~3422

Durable, long-lasting,

efficient

Tungsten in Early X-Ray Technology
William Coolidge's work with ductile tungsten had a profound impact beyond lighting. His

development of the "Coolidge tube" in 1913 revolutionized the field of radiology by providing a

stable and controllable source of X-rays.[10][11][12]

The Coolidge X-Ray Tube
The Coolidge tube was a high-vacuum, hot-cathode X-ray tube that utilized a tungsten
filament as the source of electrons and a tungsten target (anode) to produce X-rays.[10]

Experimental Protocol and Operation:

Thermionic Emission: A tungsten filament (cathode) was heated by an electric current,

causing it to emit electrons. The intensity of the electron stream could be controlled by

adjusting the filament current.

Electron Acceleration: A high voltage potential was applied between the cathode and a

tungsten anode, accelerating the electrons toward the anode.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://physicsmuseum.uq.edu.au/coolidge-x-ray-tube
https://civilpedia.org/p/?pid=305
https://www.orau.org/health-physics-museum/collection/x-ray-coolidge/index.html
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://physicsmuseum.uq.edu.au/coolidge-x-ray-tube
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


X-Ray Production: The high-velocity electrons struck the tungsten target, causing them to

rapidly decelerate and release their energy in the form of X-rays (bremsstrahlung

radiation) and heat. The energy (and thus the penetrating power) of the X-rays could be

controlled by adjusting the high voltage.

External Controls

Filament Current Control High Voltage Control

Click to download full resolution via product page

Properties of Tungsten for X-Ray Tubes
Tungsten was the ideal material for both the cathode and anode in early X-ray tubes due to a

unique combination of properties.

Property Value
Significance in X-Ray
Tubes

Melting Point 3422 °C

Withstands the intense heat

generated at the anode during

electron bombardment.[13]

Atomic Number (Z) 74
A high atomic number is more

efficient at producing X-rays.

Low Vapor Pressure Extremely low

Prevents the filament from

rapidly evaporating at high

operating temperatures,

ensuring a long tube life.[13]

Thermal Conductivity 173 W/(m·K)

Helps to dissipate the large

amount of heat generated at

the anode.

Ductility (Coolidge Process) High
Allows for the fabrication of

fine, durable filaments.
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Other Early Experimental Applications of Pure
Tungsten
While filaments and X-ray tubes were the most prominent early applications, the unique

properties of tungsten led to its experimental use in other areas of the burgeoning electrical

and electronics industries.

Electrical Contacts
The high melting point and resistance to arc erosion of tungsten made it a candidate for

electrical contacts in devices such as automotive ignition systems and telegraph relays.[14]

Early experiments focused on the durability of tungsten contacts compared to other materials

like platinum.

Experimental Focus:

Measurement of material transfer between contacts during arcing.

Evaluation of contact resistance over many cycles of operation.

Determination of the current and voltage limits for stable operation.

Power Source

Switching Mechanism

Tungsten Contacts

Electrical LoadPerformance Measurement
(Erosion, Resistance)
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Heating Elements
The high melting point and stability of tungsten at elevated temperatures made it suitable for

use as heating elements in high-temperature electric furnaces.[15] Early experimental furnaces

using tungsten heaters were crucial for metallurgical research and the production of other

high-melting-point materials.

Experimental Considerations:

Design of furnace insulation to minimize heat loss.

Control of the furnace atmosphere (typically hydrogen or vacuum) to prevent oxidation of

the tungsten elements.

Measurement of temperature uniformity within the furnace.

Early Electronics
Beyond its use in X-ray tubes, tungsten found its way into other early electronic vacuum tubes.

Thoriated tungsten filaments, which had improved electron emission characteristics, were

developed and used as cathodes in radio transmitting and receiving tubes.[16] The robustness

of tungsten was essential for the reliability of these early electronic devices.

Early Experimental Use of Tungsten in Catalysis
While the primary early applications of tungsten were in high-temperature electrical devices,

there was also nascent research into its catalytic properties. Early 20th-century chemical

experimentation explored the use of tungsten and its compounds as catalysts in various

reactions, such as hydrogenation and oxidation.[17] However, detailed and systematic studies

of tungsten's catalytic activity became more prominent in later decades.

Conclusion
The early experimental uses of pure tungsten were transformative for several key technologies

of the 20th century. The development of ductile tungsten by William Coolidge was a landmark

achievement in materials science, enabling the production of efficient and durable
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incandescent lamps and the revolutionary Coolidge X-ray tube. The exceptional high-

temperature properties of tungsten also led to its experimental application in electrical

contacts, heating elements, and early electronic devices. These foundational experiments with

pure tungsten laid the groundwork for its continued importance in a wide range of scientific

and industrial applications today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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